Cas no 1202985-23-6 (1-(3,4-dimethoxyphenyl)-3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)-3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea
• CAS No: 1202985-23-6
• MF: C₁₈H₂₁N₃O₅S
• MW: 391.44144320488
• CID: 6033768
• PubChem ID: 30374754
• Update Time: 2025-07-02

1-(3,4-dimethoxyphenyl)-3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea
• 1-(3,4-dimethoxyphenyl)-3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]urea
• 1202985-23-6
• 1-(3,4-dimethoxyphenyl)-3-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)urea
• 1-(3,4-dimethoxyphenyl)-3-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]urea
• F5536-0029
• AKOS024513026
• VU0646815-1

• Inchi： 1S/C18H21N3O5S/c1-25-16-9-6-14(12-17(16)26-2)20-18(22)19-13-4-7-15(8-5-13)21-10-3-11-27(21,23)24/h4-9,12H,3,10-11H2,1-2H3,(H2,19,20,22)
• InChI Key： SAWDFRFMGDMMHY-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(=CC=1)NC(NC1C=CC(=C(C=1)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 391.12019195g/mol
• Monoisotopic Mass: 391.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 1-(3,4-dimethoxyphenyl)-3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea

Introduction to 1-(3,4-dimethoxyphenyl)-3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea (CAS No: 1202985-23-6)

The compound 1-(3,4-dimethoxyphenyl)-3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea, identified by its CAS number 1202985-23-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including dimethoxyphenyl, thiazolidinone, and urea moieties, contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The thiazolidinone scaffold, in particular, has been extensively investigated for its role in modulating various biological pathways. In the context of 1-(3,4-dimethoxyphenyl)-3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea, the urea group serves as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. This dual functionality makes the compound a promising candidate for further exploration in drug design.

The dimethoxyphenyl substituent further enhances the compound's pharmacological profile by introducing lipophilicity and electronic effects that can influence its binding affinity and metabolic stability. Such structural features are critical in optimizing drug-like properties, ensuring that the compound exhibits desirable pharmacokinetic characteristics. The combination of these elements positions 1-(3,4-dimethoxyphenyl)-3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea as a versatile scaffold for developing novel therapeutic interventions.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules require meticulous attention to detail. Advanced synthetic methodologies are employed to construct the target structure while maintaining high purity and yield. Techniques such as multi-step organic synthesis, including condensation reactions and cyclization processes, are often utilized to achieve the desired molecular architecture. The use of spectroscopic techniques like NMR and mass spectrometry ensures the structural integrity of the compound.

Biological evaluation plays a pivotal role in assessing the potential therapeutic applications of 1-(3,4-dimethoxyphenyl)-3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea. In vitro assays are conducted to investigate its interaction with relevant biological targets. These studies aim to elucidate mechanisms of action and identify potential therapeutic benefits. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. Such findings underscore its relevance in addressing chronic diseases characterized by dysregulated inflammatory responses.

The integration of computational chemistry has further accelerated the discovery process for this class of compounds. Molecular modeling techniques allow researchers to predict binding interactions and optimize lead structures before experimental validation. This approach not only saves time but also enhances the efficiency of drug development pipelines. By leveraging computational tools alongside experimental data, scientists can refine their understanding of how 1-(3,4-dimethoxyphenyl)-3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea interacts with biological systems.

Future directions in the study of this compound may involve exploring its potential as an intermediate in more complex drug molecules or investigating novel synthetic routes to improve scalability and cost-effectiveness. Additionally, expanding biological assays could provide deeper insights into its therapeutic potential across different disease models. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible clinical applications.

The development of new pharmaceuticals is a dynamic process that relies on interdisciplinary collaboration and continuous innovation. The case of 1-(3,4-dimethoxyphenyl)-3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea exemplifies how structural complexity and functional diversity can converge to create promising therapeutic agents. As research progresses, this compound will likely serve as a valuable tool for advancing our understanding of disease mechanisms and developing innovative treatment strategies.